Cas no 1021020-46-1 (N-(4-fluorophenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl}acetamide)

• Product Name: N-(4-fluorophenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl}acetamide
• CAS No: 1021020-46-1
• MF: C₁₉H₁₄FN₅O₂
• MW: 363.345166683197
• CID: 5444506
• PubChem ID: 42100055
• Update Time: 2025-06-07

N-(4-fluorophenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• F2985-0007
• AKOS024479335
• N-(4-fluorophenyl)-2-(4-oxo-2-phenylpyrazolo[1,5-d][1,2,4]triazin-5-yl)acetamide
• N-(4-fluorophenyl)-2-(oxo-8-phenylpyrazolo[1,5-d][1,2,4]triazin-1-yl)acetamide
• 1021020-46-1
• N-(4-Fluorophenyl)-4-oxo-2-phenylpyrazolo[1,5-d][1,2,4]triazine-5(4H)-acetamide
• N-(4-fluorophenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl}acetamide

• Inchi： 1S/C19H14FN5O2/c20-14-6-8-15(9-7-14)22-18(26)11-24-19(27)17-10-16(23-25(17)12-21-24)13-4-2-1-3-5-13/h1-10,12H,11H2,(H,22,26)
• InChI Key： UDXSJNBWPBFOSX-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(F)C=C2)=O)C(=O)C2=CC(C3=CC=CC=C3)=NN2C=N1

Computed Properties

• Exact Mass: 363.11315287g/mol
• Monoisotopic Mass: 363.11315287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 79.6Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.52±0.70(Predicted)

Additional information on N-(4-fluorophenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl}acetamide

N-(4-Fluorophenyl)-2-{4-Oxo-2-Phenyl-4H,5H-Pyrazolo[1,5-d][1,2,4]Triazin-5-yl}Acetamide (CAS No. 1021020-46-1): A Comprehensive Overview

N-(4-Fluorophenyl)-2-{4-Oxo-2-Phenyl-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl}acetamide (CAS No. 1021020-46-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolo[1,5-d][1,2,4]triazines and is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Properties: The compound N-(4-fluorophenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl}acetamide is a white crystalline solid with a molecular formula of C₁₉H₁₃F₃N₆O and a molecular weight of 396.33 g/mol. It exhibits high thermal stability and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). The presence of the fluorine atom in the phenyl ring imparts unique electronic properties to the molecule, which can influence its reactivity and biological activity.

Synthesis Methods: The synthesis of N-(4-fluorophenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl}acetamide has been reported in several studies. One common method involves the reaction of 2-chloro-N-(4-fluorophenyl)acetamide with 3-amino-5-cyano-N,N'-diphenylpyrazole in the presence of a base such as potassium carbonate. This reaction typically proceeds via a nucleophilic substitution mechanism followed by cyclization to form the desired product. Another approach involves the condensation of 3-amino-N,N'-diphenylpyrazole with 2-chloroacetyl chloride in an inert solvent like dichloromethane.

Biological Activities: Recent research has highlighted the potential therapeutic applications of N-(4-fluorophenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl}acetamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties. In vitro assays have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. Additionally, it has been reported to possess antiproliferative effects against various cancer cell lines, suggesting its potential as an anticancer agent.

Mechanism of Action: The mechanism by which N-(4-fluorophenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl}acetamide exerts its biological effects is not yet fully understood. However, preliminary studies suggest that it may act through multiple pathways. For instance, its anti-inflammatory activity could be attributed to its ability to inhibit COX enzymes and reduce the production of prostaglandins. Its antiproliferative effects may be mediated by inducing apoptosis in cancer cells or by interfering with cell cycle progression.

Clinical Applications: While still in the early stages of development, N-(4-fluorophenyl)-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl}acetamide shows promise as a therapeutic agent for various diseases. Its anti-inflammatory properties make it a potential candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The antiproliferative effects observed in preclinical studies suggest its utility in cancer therapy. Further clinical trials are needed to validate these findings and assess its safety and efficacy in human patients.

Current Research Trends: Ongoing research is focused on optimizing the pharmacological properties of N-(4-fluorophenyl)-2-{4-oxyo--phenyl--pyrazolo[][]-triazin--yl}acetamide. Scientists are exploring structure–activity relationships (SAR) to identify derivatives with enhanced potency and selectivity. Additionally, efforts are being made to develop more efficient synthetic routes to improve yield and reduce costs. Computational methods such as molecular docking and virtual screening are being employed to predict binding affinities and identify potential targets for this compound.

Safety Considerations: As with any new chemical entity (NCE), safety is a critical aspect of the development process for N-(4-fluorophenyl)-2-{4-oxyo--phenyl--pyrazolo[][]-triazin--yl}acetamide. Preclinical toxicology studies have shown that it is generally well-tolerated at therapeutic doses but may exhibit some side effects at higher concentrations. Further investigations are required to fully understand its safety profile and ensure its safe use in clinical settings.

Conclusion: In summary,N-(4-fluorophenyl)-2-{4-oxyo--phenyl--pyrazolo[][]-triazin--yl}acetamide (CAS No. 1021020-46-1) is a promising compound with diverse biological activities that warrant further exploration. Its unique chemical structure and potential therapeutic applications make it an exciting area of research in medicinal chemistry and pharmaceutical science. Continued efforts in optimizing its properties and conducting rigorous clinical trials will be crucial for realizing its full potential as a novel therapeutic agent.